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Compound of Interest

Compound Name: 2,4,7-Trimethyloctane

Cat. No.: B14564517 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2,4,7-trimethyloctane, ensuring compliance with safety regulations and promoting a secure

laboratory environment. This procedure is intended for researchers, scientists, and drug

development professionals.

Immediate Safety & Handling
Before handling 2,4,7-trimethyloctane, it is crucial to be aware of its hazards. This substance

is an extremely flammable, water-insoluble hydrocarbon that can cause skin and serious eye

irritation.[1] Inhalation may be harmful and cause respiratory irritation.

Personal Protective Equipment (PPE):

Gloves: Wear impervious protective gloves.

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard lab coat is required.

Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume

hood.

In Case of Exposure:
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Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin with

plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing. Seek immediate medical attention

from an ophthalmologist.

Inhalation: Move the individual to fresh air.[2]

Spill: For small spills, absorb the substance with an inert material. For larger spills, prevent it

from entering drains. Remove all sources of ignition and use spark-proof tools during

cleanup.[2] Materials used for cleanup, such as contaminated rags or absorbents, must be

disposed of as hazardous waste.[3][4]

Chemical & Hazard Data
The following table summarizes key quantitative data for 2,4,7-trimethyloctane.

Property Data

Chemical Formula C₁₁H₂₄[5][6]

CAS Number 62016-38-0[5][6]

Molecular Weight 156.31 g/mol [5]

GHS Hazard Categories

Flammable Gases: Category 1Gases Under

Pressure: Liquefied GasAcute Toxicity

(Inhalation): Category 4Skin Irritation: Category

2Serious Eye Damage: Category 1

Regulatory Status

Considered an ignitable and toxic hazardous

waste under regulations like the Resource

Conservation and Recovery Act (RCRA).[7][8]

Disposal Protocol
Disposal of 2,4,7-trimethyloctane must be handled as regulated hazardous waste.[7]

Discharging organic solvents into the sewer system is strictly prohibited.[3] Evaporation is not
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an acceptable method of disposal.[9]

Step 1: Container Selection

Select a sturdy, leak-proof container that is chemically compatible with hydrocarbons.[4][8]

Use a designated "Non-Halogenated Organic Waste" container if available.[10] Ensure the

container can be tightly sealed.[3][8]

Step 2: Waste Collection

Collect waste 2,4,7-trimethyloctane in the designated container at or near the point of

generation.[8]

Do not mix this waste with incompatible materials, such as acids or oxidizers.[4]

Keep the waste container closed at all times except when adding waste.[4][8]

Step 3: Labeling

Clearly label the container with a "Hazardous Waste" tag.[3][4]

The label must identify the contents, including "2,4,7-Trimethyloctane" and list any other

solvents in the mixture with their estimated percentages.[3]

Ensure the relevant hazard symbols (e.g., flammable, irritant) are visible on the label.[10]

Step 4: Storage

Store the sealed waste container in a designated satellite accumulation area.

The storage area must be well-ventilated and away from heat, sparks, open flames, or other

sources of ignition.[2]

Use secondary containment for all liquid hazardous waste to prevent spills from spreading.

[4]

Step 5: Final Disposal
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Once the container is full, or if waste has been stored for an extended period, arrange for its

removal.

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to request a waste pickup.[4]

The waste will be disposed of by a licensed hazardous waste carrier in accordance with

federal, state, and local regulations.[7][10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,4,7-
trimethyloctane.
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Waste Generation:
2,4,7-Trimethyloctane

Select a compatible,
leak-proof waste container

(e.g., Non-Halogenated Organic Waste)

Affix Hazardous Waste Label.
Clearly identify contents & hazards.

Collect waste in container.
Keep container sealed.

Store in designated area with
secondary containment.

Away from ignition sources.

Is container full?

 No

Contact EHS for
waste pickup.
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Disposal by licensed
waste management vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2,4,7-trimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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